Cas no 2097959-86-7 ((4-(2-Cyclopropylethyl)phenyl)methanamine)

• Product Name: (4-(2-Cyclopropylethyl)phenyl)methanamine
• CAS No: 2097959-86-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5724075
• PubChem ID: 118960594
• Update Time: 2025-06-13

(4-(2-Cyclopropylethyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS026716966
• 2097959-86-7
• [4-(2-cyclopropylethyl)phenyl]methanamine
• F2147-4237
• SCHEMBL17609068
• (4-(2-cyclopropylethyl)phenyl)methanamine
• (4-(2-Cyclopropylethyl)phenyl)methanamine

• Inchi： 1S/C12H17N/c13-9-12-7-5-11(6-8-12)4-3-10-1-2-10/h5-8,10H,1-4,9,13H2
• InChI Key： FDGABCJDNMEHKA-UHFFFAOYSA-N
• SMILES： NCC1C=CC(=CC=1)CCC1CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (4-(2-Cyclopropylethyl)phenyl)methanamine

Chemical Profile of (4-(2-Cyclopropylethyl)phenyl)methanamine (CAS No. 2097959-86-7)

(4-(2-Cyclopropylethyl)phenyl)methanamine, identified by the CAS number 2097959-86-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the class of amines and exhibits a unique structural framework that has garnered attention from researchers for its potential applications in medicinal chemistry.

The molecular structure of (4-(2-Cyclopropylethyl)phenyl)methanamine consists of a phenyl ring substituted with a 2-cyclopropylethyl group, which is further connected to an amine functional group. This configuration imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive agents. The presence of the cyclopropyl group enhances the lipophilicity of the compound, which is often a desirable trait in drug candidates aiming for optimal absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring cyclopropyl moieties due to their ability to modulate biological targets effectively. The amine moiety in (4-(2-Cyclopropylethyl)phenyl)methanamine provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications. This flexibility has made it a promising candidate for investigating its potential in various disease models.

One of the most compelling aspects of (4-(2-Cyclopropylethyl)phenyl)methanamine is its structural similarity to known pharmacophores that exhibit desirable biological activities. Researchers have leveraged this similarity to develop derivatives that target specific receptors or enzymes involved in metabolic disorders, neurological diseases, and inflammatory conditions. The cyclopropylethyl group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

Recent studies have highlighted the potential of (4-(2-Cyclopropylethyl)phenyl)methanamine as an intermediate in synthesizing novel therapeutic agents. For instance, its incorporation into kinase inhibitors has shown promise in preclinical trials for the treatment of cancer. The ability of this compound to interact with ATP-binding sites on kinases makes it a valuable building block for developing targeted therapies. Additionally, its structural features have been exploited in designing compounds that modulate neurotransmitter systems, offering potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of (4-(2-Cyclopropylethyl)phenyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacokinetic properties of (4-(2-Cyclopropylethyl)phenyl)methanamine have been thoroughly evaluated through in vitro and in vivo studies. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for determining its suitability as a drug candidate. The compound's favorable pharmacokinetic characteristics suggest that it may exhibit good bioavailability and prolonged half-life upon systemic administration.

In conclusion, (4-(2-Cyclopropylethyl)phenyl)methanamine (CAS No. 2097959-86-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the next generation of therapeutic interventions.